Cas no 55030-84-7 (15-Tetracosenoic acid,monoester with 1,2,3-propanetriol,(15Z)-)

• Product Name: 15-Tetracosenoic acid,monoester with 1,2,3-propanetriol,(15Z)-
• CAS No: 55030-84-7
• MF: C₂₇H₅₂O₄
• MW: 440.699389457703
• CID: 370219
• PubChem ID: 45934134
• Update Time: 2025-07-02

15-Tetracosenoic acid,monoester with 1,2,3-propanetriol,(15Z)- Chemical and Physical Properties

Names and Identifiers

• 15-Tetracosenoic acid,monoester with 1,2,3-propanetriol,(15Z)-
• DELTA 15 CIS MONONERVONIN
• Mononervonin (15c)
• δ 15 CIS MONONERVONIN
• MONONERVONIN
• 55030-84-7
• 15-Tetracosenoic acid, 2,3-dihydroxypropyl ester, (Z)-
• NVQGQHXFWUBOAU-KTKRTIGZSA-N
• 1-acylglycerol 24:1(15Z)
• 1-(15Z-tetracosenoyl)-glycerol
• 1-nervonoylglycerol
• CHEBI:142506
• 2,3-dihydroxypropyl (15Z)-tetracos-15-enoate
• Delta(15)-cis-mononervonin

• Inchi： 1S/C27H52O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27(30)31-25-26(29)24-28/h9-10,26,28-29H,2-8,11-25H2,1H3/b10-9-
• InChI Key： NVQGQHXFWUBOAU-KTKRTIGZSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 440.38700
• Monoisotopic Mass: 440.387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 25
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• PSA: 66.76000
• LogP: 7.26090

Additional information on 15-Tetracosenoic acid,monoester with 1,2,3-propanetriol,(15Z)-

Introduction to 15-Tetracosenoic acid, monoester with 1,2,3-propanetriol, (15Z) and Its CAS No. 55030-84-7

15-Tetracosenoic acid, monoester with 1,2,3-propanetriol, (15Z) is a specialized chemical compound characterized by its unique molecular structure and functional properties. This compound, identified by the CAS number 55030-84-7, has garnered significant attention in the field of biochemical research due to its potential applications in various scientific and industrial domains. The compound's structure consists of a long-chain fatty acid esterified with 1,2,3-propanetriol, a trihydric alcohol, which imparts distinct chemical and biological characteristics that make it valuable for multiple applications.

The molecular composition of 15-Tetracosenoic acid, monoester with 1,2,3-propanetriol, (15Z) includes a tetracosenoic acid backbone with a double bond at the 15th carbon position in the (Z) configuration. This specific configuration influences the compound's reactivity and interaction with biological systems. The presence of the ester group derived from 1,2,3-propanetriol enhances its solubility in both aqueous and organic solvents, making it a versatile intermediate in chemical synthesis and formulation development.

Recent advancements in biochemical research have highlighted the potential of long-chain fatty acid esters in modulating cellular processes and signaling pathways. Specifically, compounds like 15-Tetracosenoic acid, monoester with 1,2,3-propanetriol, (15Z) have been investigated for their role in lipid metabolism and inflammation regulation. Studies indicate that such esters can interact with lipid receptors and enzymes involved in metabolic pathways, potentially offering therapeutic benefits in managing metabolic disorders such as obesity and type 2 diabetes.

The esterification process involving 1,2,3-propanetriol not only modifies the physical properties of the fatty acid but also introduces hydroxyl groups that can participate in further chemical modifications. This feature makes the compound a valuable building block for synthesizing more complex molecules used in pharmaceuticals and biodegradable materials. The (15Z) configuration of the double bond is particularly significant as it affects the stereochemical properties of the molecule, influencing its biological activity and interactions.

In industrial applications, 15-Tetracosenoic acid, monoester with 1,2,3-propanetriol, (15Z) is explored for its potential use as an emulsifier and stabilizer in food formulations. Its ability to form stable emulsions enhances texture and shelf life in processed foods. Additionally, the compound's compatibility with bio-based solvents aligns with the growing demand for sustainable and environmentally friendly chemical products.

Research into the biological effects of 15-Tetracosenoic acid, monoester with 1,2,3-propanetriol, (15Z) has revealed promising results in anti-inflammatory and antioxidant activities. The compound's structural features enable it to scavenge free radicals and inhibit inflammatory enzymes, which are key mechanisms in preventing chronic diseases. These findings have spurred further investigation into developing novel therapeutic agents based on this compound.

The synthesis of 15-Tetracosenoic acid, monoester with 1,2,3-propanetriol, (15Z) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and enzymatic esterification are employed to achieve optimal results. The use of high-purity starting materials is crucial to minimize impurities that could affect downstream applications.

The safety profile of 15-Tetracosenoic acid, monoester with 1,2,3-propanetriol, (15Z) has been evaluated through comprehensive toxicological studies. Preliminary findings suggest that the compound is well-tolerated at moderate concentrations but may exhibit skin irritation at higher levels. Proper handling procedures are recommended to ensure safe usage during synthesis and application.

Future research directions for 15-Tetracosenoic acid, monoester with 1,2,3-propanetriol, (15Z) include exploring its role in drug delivery systems and nanotechnology applications. The compound's unique properties make it a candidate for developing targeted drug formulations that enhance bioavailability and reduce side effects. Additionally，its potential use in creating biodegradable polymers for medical implants is under investigation.

The commercial viability of 15-Tetracosenoic acid, monoester with 1,2,3-propanetriol, (15Z) is influenced by factors such as production costs，supply chain efficiency，and regulatory compliance。As demand for specialized chemicals grows，innovative production methods will be essential to meet market needs while maintaining environmental sustainability.